Cas no 886932-34-9 (N-(3-methylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(3-methylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide
• CAS No: 886932-34-9
• MF: C₂₀H₁₈N₆OS
• MW: 390.461521625519
• CID: 5478624
• PubChem ID: 7579883
• Update Time: 2025-05-20

N-(3-methylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)-2-[(5-pyridin-3-yl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• AKOS016392064
• AB00680474-01
• STL271360
• F2650-0073
• N-(3-methylphenyl)-2-{[5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• 886932-34-9
• 2-((5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)-N-(m-tolyl)acetamide
• N-(3-methylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

• Inchi： 1S/C20H18N6OS/c1-15-6-4-8-17(12-15)22-18(27)14-28-20-24-23-19(16-7-5-9-21-13-16)26(20)25-10-2-3-11-25/h2-13H,14H2,1H3,(H,22,27)
• InChI Key： UOLPTONSTDAVOU-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=CC(C)=C1)=O)C1=NN=C(C2C=NC=CC=2)N1N1C=CC=C1

Computed Properties

• Exact Mass: 390.12628039g/mol
• Monoisotopic Mass: 390.12628039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on N-(3-methylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide

Introduction to N-(3-methylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide (CAS No. 886932-34-9)

N-(3-methylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 886932-34-9, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The intricate scaffold of this molecule, featuring multiple heterocyclic rings and functional groups, makes it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of N-(3-methylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide consists of a central acetylamide moiety linked to a triazole ring that is further substituted with a pyridine and pyrrole ring system. This arrangement creates a multifaceted chemical entity with the potential to interact with various biological targets. The presence of the 3-methylphenyl group contributes to the lipophilicity of the molecule, which is often a critical factor in drug absorption and distribution. Additionally, the sulfanyl group attached to the triazole ring introduces a polar characteristic, enhancing solubility and potentially influencing binding interactions.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The structural features of N-(3-methylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide make it a candidate for such applications. For instance, the pyridine and pyrrole moieties are known to interact with enzymes and receptors involved in these pathways. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other enzymes relevant to disease progression.

The synthesis of N-(3-methylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetamide involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal catalysis has been explored to improve efficiency and selectivity. These methods are crucial in producing complex molecules like this one with high fidelity.

The pharmacological evaluation of N-(3-methylphenyl)-2-{5-(pyridin-3-yl)-4-(1H-pyrrol-1-y l)}-4H-1,2,g g g g g l-triazol-3-y-sulfanyl}acetamide has begun to reveal its potential as a lead compound for further drug development. In vitro assays have shown that it can modulate several targets of interest. For example, its interaction with specific protein kinases has been investigated in detail. These kinases are often implicated in cellular signaling pathways that drive cancer growth and inflammation. The ability of this compound to inhibit their activity could lead to novel therapeutic strategies.

In addition to its kinase inhibitory properties, N-(3-methylphenyl) -2-{5(-3-y-l-4(\ H-pyrrol-l stron g> stron g])-\ H-l-triazol-\ >\- >\- >\- >\- >\- >\- >\- >\- >\- >\- \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ Sulfonyl}acetamide may also have applications in other therapeutic areas. Its structural complexity suggests that it could interact with additional biological targets beyond kinases. This versatility makes it an attractive candidate for further exploration in drug discovery programs aimed at treating diverse diseases.

The development of new drugs is a lengthy and complex process that involves extensive testing to ensure safety and efficacy. N-(3-methylphen y l) strong >) -2{-5( p y ridin - 33 y l) - 44 ( 11 H - p y rol - 11 y l) - 44 H - 11 ,22 ,44 - t ri az ol - 33 y lsulfonyl } acet am ide is currently in the early stages of this process. However , the preliminary data obtained from both synthetic chemistry and pharmacological studies are encouraging enough to warrant further investigation.

Ongoing research aims to optimize the synthesis of this compound to improve yield and reduce costs. Additionally , efforts are being made to explore its pharmacokinetic properties , such as solubility , bioavailability , and metabolic stability . These studies are essential for determining whether it can progress into clinical trials . If successful , this compound could represent a significant advancement in the treatment of various diseases.

In conclusion , N-(33 methylphen y l) strong >) -22{-55( p y ridin -33 y l) -44( 11 H - p y rol -11 y l) -44 H -11 ,22 ,44-t ri az ol -33 y lsulfonyl } acet am ide (CAS No .886932349) is a promising compound with potential applications in pharmaceuticals . Its unique structure and demonstrated biological activity make it an exciting subject for further research . As more data becomes available , its role in drug development will become clearer . The continued investigation into this molecule holds promise for future therapeutic breakthroughs.